Cas no 1090954-24-7 (N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 1090954-24-7
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6540233
• PubChem ID: 26500170
• Update Time: 2025-07-19

N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580590
• N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• 1090954-24-7
• Z31404595

• Inchi： 1S/C19H22N2O3S/c1-15-8-9-16(2)18(14-15)21-19(22)10-12-20-25(23,24)13-11-17-6-4-3-5-7-17/h3-9,11,13-14,20H,10,12H2,1-2H3,(H,21,22)/b13-11+
• InChI Key： ORCIBNAJCGPEOB-ACCUITESSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NC1C=C(C)C=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide

Research Brief on N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS: 1090954-24-7)

N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS: 1090954-24-7) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and propanamide structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide involves a multi-step process that includes the coupling of 2,5-dimethylaniline with a sulfonamide intermediate, followed by the introduction of the propanamide moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use as a therapeutic agent.

In terms of biological activity, N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide has demonstrated inhibitory effects on several key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), suggesting its potential as an anti-inflammatory and anti-cancer agent. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target enzymes.

Another area of interest is the compound's role in modulating protein-protein interactions, particularly those involving transcription factors and signaling proteins. A recent preprint on bioRxiv highlighted its ability to disrupt the interaction between NF-κB and its co-activators, thereby attenuating pro-inflammatory gene expression. This finding opens new avenues for the development of therapeutics targeting chronic inflammatory diseases and certain cancers.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide. Current research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to clinical trials.

In conclusion, N-(2,5-dimethylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS: 1090954-24-7) represents a promising scaffold for drug discovery, with potential applications in inflammation, oncology, and beyond. Continued research efforts are essential to fully unlock its therapeutic potential and address the existing limitations. This compound exemplifies the intersection of chemical synthesis and biological innovation, underscoring the importance of interdisciplinary collaboration in advancing medicinal chemistry.